Cas no 180569-27-1 (5-chloro-1H-1,3-benzodiazole-7-carboxylic acid)

• Product Name: 5-chloro-1H-1,3-benzodiazole-7-carboxylic acid
• CAS No: 180569-27-1
• MF: C₈H₅ClN₂O₂
• MW: 196.590500593185
• MDL: MFCD02181085
• CID: 137251
• PubChem ID: 1512517
• Update Time: 2025-11-02

5-chloro-1H-1,3-benzodiazole-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-7-carboxylicacid, 5-chloro-
• 5-chloro-1H-Benzimidazole-7-carboxylic acid
• 6-chloro-1H-benzimidazole-4-carboxylic acid
• 6-CHLOROBENZIMIDAZOLE-4-CARBOXYLIC ACID
• 6-Chloro-1H-benzo[d]imidazole-4-carboxylic acid
• 6-chlorobenzo[d]imidazole-4-carboxylic acid
• 1H-Benzimidazole-4-carboxylicacid,6-chloro-(9CI)
• 5-chloro-1H-1,3-benzodiazole-7-carboxylic acid
• MFCD02181085
• AS-66532
• CS-0157652
• D81753
• DTXSID70363699
• 180569-27-1
• AKOS006343949
• AKOS037646105
• 6-chloro-1H-benzo[d]imidazole-4-carboxylicacid
• METHYL2-[(3-ETHOXYCARBONYL-PROPYL)-(TOLUENE-4-SULFONYL)-AMINO]-BENZOATE
• AMY31965
• 1H-Benzimidazole-7-carboxylic acid, 5-chloro-
• 6-chloro-1H-1,3-benzodiazole-4-carboxylic acid
• SCHEMBL3560479
• FT-0719401
• 6-CHLORO-3H-1,3-BENZODIAZOLE-4-CARBOXYLIC ACID
• DB-065326

• MDL： MFCD02181085
• Inchi： 1S/C8H5ClN2O2/c9-4-1-5(8(12)13)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)(H,12,13)
• InChI Key： PLUIBRICHWAFJL-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C2=C(C=1)NC=N2

Computed Properties

• Exact Mass: 196.00400
• Monoisotopic Mass: 196.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66A^2
• XLogP3: 1.6

Experimental Properties

• Density: 1.644
• Boiling Point: 552.2°C at 760 mmHg
• Flash Point: 287.8°C
• Refractive Index: 1.744
• PSA: 65.98000
• LogP: 1.91450

Additional information on 5-chloro-1H-1,3-benzodiazole-7-carboxylic acid

Comprehensive Overview of 5-Chloro-1H-1,3-Benzodiazole-7-Carboxylic Acid (CAS No. 180569-27-1)

5-Chloro-1H-1,3-benzodiazole-7-carboxylic acid (CAS No. 180569-27-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the benzodiazole family, which is known for its diverse biological activities. The presence of a carboxylic acid group and a chloro substituent at specific positions enhances its reactivity and potential applications in drug discovery and material science.

Researchers and industry professionals frequently search for terms like "5-chloro-1H-1,3-benzodiazole-7-carboxylic acid synthesis," "CAS 180569-27-1 applications," and "benzodiazole derivatives in medicine." These queries reflect the growing interest in optimizing synthetic routes and exploring the compound's utility in developing novel therapeutics. Recent studies highlight its role as a key intermediate in the synthesis of antiviral and anti-inflammatory agents, aligning with the global demand for innovative treatments.

The compound's molecular structure, featuring a benzodiazole core, contributes to its stability and ability to interact with biological targets. This has led to investigations into its potential as a fluorescence probe or chelating agent, particularly in diagnostic imaging and environmental sensing. Additionally, its chloro and carboxylic acid functional groups make it a versatile building block for covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), which are pivotal in advanced material science.

From an industrial perspective, 5-chloro-1H-1,3-benzodiazole-7-carboxylic acid is often discussed alongside "green chemistry approaches" and "scalable synthesis." Sustainable production methods, such as catalytic reactions or solvent-free techniques, are increasingly prioritized to minimize environmental impact. This aligns with the broader trend of eco-friendly chemical manufacturing, a topic frequently searched by professionals seeking to reduce carbon footprints.

In the context of intellectual property, patents involving CAS 180569-27-1 often focus on its derivatives for crop protection or pharmaceutical formulations. For instance, its structural analogs have been explored as herbicides or fungicides, addressing the agricultural sector's need for safer and more efficient pest control solutions. Such applications are particularly relevant amid rising concerns about food security and sustainable farming.

Analytical techniques like HPLC, NMR, and mass spectrometry are critical for characterizing 5-chloro-1H-1,3-benzodiazole-7-carboxylic acid and ensuring purity standards. Laboratories often search for "CAS 180569-27-1 analytical methods" or "benzodiazole purity testing," underscoring the importance of quality control in both research and commercial production. Advanced computational tools, including molecular docking, further aid in predicting its interactions with biological targets.

In summary, 5-chloro-1H-1,3-benzodiazole-7-carboxylic acid (CAS No. 180569-27-1) is a multifaceted compound with broad implications across pharmaceuticals, agriculture, and materials science. Its structural features and adaptability to modern synthetic and analytical methodologies make it a valuable subject of ongoing research. As industries continue to prioritize innovation and sustainability, this compound is poised to play a pivotal role in addressing contemporary scientific and industrial challenges.